Cas no 62347-85-7 (Hexanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-)
62347-85-7 structure
Product Name:Hexanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
CAS No:62347-85-7
MF:C9H15N3OS
MW:213.29990029335
CID:448477
PubChem ID:5097025
Update Time:2025-04-19
Hexanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)-
- N-(5-methyl-1,3,4-thiadiazol-2-yl)hexanamide
- UORYIBWIZZBUSL-UHFFFAOYSA-N
- N-(5-methyl-1,3,4-thiadiazol-2-yl)-hexanamide
- DTXSID10408270
- AKOS003856669
- 62347-85-7
- SCHEMBL11509805
-
- Inchi: 1S/C9H15N3OS/c1-3-4-5-6-8(13)10-9-12-11-7(2)14-9/h3-6H2,1-2H3,(H,10,12,13)
- InChI Key: UORYIBWIZZBUSL-UHFFFAOYSA-N
- SMILES: S1C(C)=NN=C1NC(CCCCC)=O
Computed Properties
- Exact Mass: 213.09375
- Monoisotopic Mass: 213.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 54.88
Hexanamide, N-(5-methyl-1,3,4-thiadiazol-2-yl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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